Cas no 685-27-8 (N-Methyl-bis(trifluoroacetamide))

• Product Name: N-Methyl-bis(trifluoroacetamide)
• CAS No: 685-27-8
• MF: C₅H₃F₆NO₂
• MW: 223.073242425919
• MDL: MFCD00000412
• CID: 39534
• PubChem ID: 24884423
• Update Time: 2025-04-19

N-Methyl-bis(trifluoroacetamide) Chemical and Physical Properties

Names and Identifiers

• N-Methyl-bis(trifluoroacetamide)
• N-Methylbis(trifluoroacetamide)
• MBTFA
• N-Methylbis(trifluoroacetamide) [Trifluoroacylating Agent]
• 2,2,2-Trifluoro-N-methyl-N-(2,2,2-trifluoroacetyl)acetamide
• N-Methylbistrifluoracetamid
• MBTFA (N-methyl-bis(trifluoroacetamide)or BTFA (bis(TFA))
• N,N-Bis(trifluoroacetyl)methylamine
• 2,2,2-Trifluoro-N-methyl-N-(trifluoroacetyl)acetamide
• N-Methyl-bis(trifluoroacetamide), for GC derivatization, >=97.0% (GC)
• AKOS005206965
• 2,2,2-Trifluoro-N-methyl-N-(2,2,2-trifluoro-acetyl)-acetamide
• R7BG7A7NBB
• N-Methyl-bis(trifluoroacetamide), derivatization grade, 97%
• Acetamide, 2,2,2-trifluoro-N-methyl-N-(trifluoroacetyl)-
• D91371
• Acetamide, 2,2,2-trifluoro-N-methyl-N-(2,2,2-trifluoroacetyl)-
• n-methyl-bis-trifluoroacetamide
• DTXSID00218623
• 2,2,2-Trifluoro-N-methyl-N-(trifluoroacetyl)acetamide #
• N-Methyl-bis(trifluoroacetamide), ~95% (capillary GC)
• Fmoc-(S)-3-Amino-4-(4-trifluoromethylphenyl)butanoicacid
• CS-0204515
• 685-27-8
• M0671
• FT-0632799
• NS00042857
• SCHEMBL9004789
• FS-5092
• MFCD00000412
• N-Methyl-bis(trifluoroacetamide), for GC derivatization, >=99.0% (GC)
• A9122
• 2,2,2-Trifluoro-N-methyl-N-(trifluoroacetyl)acetamide; MBTFA
• EINECS 211-680-5
• DB-055165
• DTXCID50141114
• 2,2,2TrifluoroNmethylN(trifluoroacetyl)acetamide
• FM60414
• N,N-Bis(trifluoroacetyl)methylamine;MBTFA
• 211-680-5
• Acetamide, 2,2,2trifluoroNmethylN(trifluoroacetyl)

• MDL： MFCD00000412
• Inchi： 1S/C5H3F6NO2/c1-12(2(13)4(6,7)8)3(14)5(9,10)11/h1H3
• InChI Key： AWGBWLXGUPTXHF-UHFFFAOYSA-N
• SMILES： FC(C(N(C)C(C(F)(F)F)=O)=O)(F)F

Computed Properties

• Exact Mass: 223.00700
• Monoisotopic Mass: 223.006798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 37.4

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.547 g/mL at 25 °C
• Boiling Point: 121-122 °C(lit.)
• Flash Point: Fahrenheit: 113 ° f
  Celsius: 45 ° c
  
• Refractive Index: n20/D 1.346(lit.)
• PSA: 37.38000
• LogP: 1.09600
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

N-Methyl-bis(trifluoroacetamide) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S26-S36/37/39-S45-S16
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：8
• Packing Group：II
• Risk Phrases：R10; R34; R44

Related Categories

• Other Chemical Reagents